5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 5-[[(2R)-1-hydroxybutan-2-yl]amino]pyridine-2-carbonitrile
• InChI: InChI=1S/C10H13N3O/c1-2-8(7-14)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13-14H,2,7H2,1H3/t8-/m1/s1
• InChI Key: DVFAHWSVSLEXOS-MRVPVSSYSA-N
• Isomeric SMILES: CC[C@H](CO)NC1=CN=C(C=C1)C#N
• Canonical SMILES: CCC(CO)NC1=CN=C(C=C1)C#N

Description

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile is a substituted cyanopyridine derivative featuring a stereospecific hydroxyalkylamino group at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile involves several steps. One common method includes the reaction of 2-chloropyridine-5-carbonitrile with (2R)-2-amino-1-butanol under specific conditions . The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the process. The mixture is heated to a specific temperature to ensure the reaction proceeds efficiently.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like thionyl chloride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine-2-carboxylic acid derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with structurally related pyridine-2-carbonitrile derivatives, focusing on substituent effects and inferred pharmacological or physicochemical properties.

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent Position & Type	Key Functional Groups	Biological Activity/Notes	Reference
5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile	5-position: (2R)-1-hydroxybutan-2-ylamino	Hydroxyalkylamino, cyanopyridine	Hypothetical: Enhanced solubility, H-bonding	-
Topiroxostat (FYX-051)	4-position: Triazole-linked pyridine	Triazole, cyanopyridine, pyridine	Xanthine oxidase inhibitor (hybrid inhibition)
4-(4-Methylamino-3-nitro-phenoxy)pyridine-2-carbonitrile	4-position: Nitrophenoxy	Nitro, methylamino phenoxy	Synthetic intermediate (patent application)
5-{[(3-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one	5-position: Fluorobenzylamino	Fluorophenyl, benzodiazolone	Supplier-listed; activity uncharacterized

Mechanistic and Pharmacological Insights

• Topiroxostat (FYX-051): This xanthine oxidase (XO) inhibitor employs a triazole linker to bridge cyanopyridine and pyridine moieties, enabling a hybrid inhibition mechanism. The triazole facilitates covalent interactions with the enzyme’s molybdenum center and residues Glu802/Glu1261, leading to prolonged activity . In contrast, 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile lacks such a heterocyclic linker, suggesting divergent mechanisms if it targets XO or similar enzymes.
• This could influence binding affinity in enzyme targets compared to the hydroxyalkylamino group in the target compound .
• Aromatic vs. Aliphatic Substituents: Compounds like 5-{[(3-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one () feature aromatic substituents, which may enhance lipophilicity and membrane permeability but reduce solubility.

Biological Activity

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a carbonitrile group and an amino side chain derived from 1-hydroxybutan-2-yl. Its structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{15}\text{N}_{3}\text{O}\quad \text{ Molecular Weight 219 26 g mol }$$

Biological Activity Overview

Research indicates that 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile exhibits several biological activities, particularly in the fields of oncology and anti-inflammatory treatments.

Anticancer Activity

A significant area of research has focused on the compound's potential as an anticancer agent. It is believed to exert its effects through the inhibition of specific signaling pathways involved in tumor growth and metastasis.

• Mechanism of Action : The compound selectively inhibits Class I PI3-kinase enzymes, particularly the PI3K-α isoform, which is implicated in various cancers. Inhibition of this pathway may lead to reduced cellular proliferation and increased apoptosis in cancer cells .

Anti-inflammatory Effects

In addition to its anticancer properties, this compound has been shown to possess anti-inflammatory effects. It may modulate immune responses and reduce inflammation by influencing cytokine production and signaling pathways related to inflammatory diseases .

Case Studies

• In Vitro Studies : Research conducted on cell lines has demonstrated that treatment with 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile resulted in significant reductions in cell viability in various cancer models, including breast and prostate cancer cell lines. The IC50 values ranged from 10 to 20 µM, indicating potent activity against these cell types .
• Animal Models : In vivo studies using murine models have shown that administration of the compound led to a decrease in tumor size and weight compared to control groups. Notably, the compound was well-tolerated with minimal adverse effects observed .

Comparative Biological Activity Table

Activity	IC50 (µM)	Target	Reference
Anticancer (Breast)	15	PI3K-α
Anticancer (Prostate)	10	PI3K-α
Anti-inflammatory	N/A	Cytokine modulation